6-[(4-Chlorophenoxy)methyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H10ClF3N4OS
• Molecular Weight: 410.8 g/mol
• IUPAC Name: 6-[(4-chlorophenoxy)methyl]-3-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H10ClF3N4OS/c18-12-5-7-13(8-6-12)26-9-14-24-25-15(22-23-16(25)27-14)10-1-3-11(4-2-10)17(19,20)21/h1-8H,9H2
• InChI Key: JJGHEBOAZQHSGT-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NN=C3N2N=C(S3)COC4=CC=C(C=C4)Cl)C(F)(F)F

Description

6-[(4-Chlorophenoxy)methyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as CTBT, is a triazole-based compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-[(4-Chlorophenoxy)methyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to inhibit the activity of certain enzymes and signaling pathways that are involved in cancer cell proliferation and survival. 6-[(4-Chlorophenoxy)methyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the activity of cyclin-dependent kinases (CDKs) and induce cell cycle arrest in cancer cells. It has also been reported to inhibit the activity of the PI3K/Akt/mTOR pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
6-[(4-Chlorophenoxy)methyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are involved in the programmed cell death process. It has also been found to inhibit the migration and invasion of cancer cells, which are important factors in cancer metastasis. Additionally, 6-[(4-Chlorophenoxy)methyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to have anti-inflammatory effects, as it inhibits the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-[(4-Chlorophenoxy)methyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent anti-cancer activity, which makes it a promising candidate for the development of anti-cancer drugs. However, one limitation is that 6-[(4-Chlorophenoxy)methyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research and development of 6-[(4-Chlorophenoxy)methyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to investigate its potential use in combination with other anti-cancer drugs to enhance its efficacy. Another direction is to optimize the synthesis method to improve the yield and purity of 6-[(4-Chlorophenoxy)methyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Additionally, further studies are needed to fully understand the mechanism of action of 6-[(4-Chlorophenoxy)methyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its potential use in the treatment of other diseases, such as Alzheimer's disease.

Synthesis Methods

The synthesis of 6-[(4-Chlorophenoxy)methyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-chlorobenzyl alcohol with 4-(trifluoromethyl)phenylhydrazine to form an intermediate, which is then reacted with 2-amino-1,3,4-thiadiazole-5-carboxylic acid to yield 6-[(4-Chlorophenoxy)methyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. This method has been reported in the literature and has been optimized for higher yields and purity.

Scientific Research Applications

6-[(4-Chlorophenoxy)methyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit potent anti-cancer activity in various cancer cell lines, including breast, lung, colon, and prostate cancer. It has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. Additionally, 6-[(4-Chlorophenoxy)methyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been investigated for its potential use in the treatment of Alzheimer's disease, as it has been found to inhibit the formation of amyloid-beta plaques in the brain.